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Compound of Interest

Compound Name: LY81067

Cat. No.: B1675717 Get Quote

For researchers, scientists, and drug development professionals working with the

anticonvulsant compound LY81067, ensuring safe handling practices is paramount. While a

comprehensive, publicly available Material Safety Data Sheet (MSDS) with detailed quantitative

hazard data for LY81067 is not currently available, adherence to established laboratory safety

protocols for chemical compounds is essential. This guide provides immediate, essential safety

and logistical information based on general best practices for handling chemical agents in a

research environment.

Summary of Known Information
While specific quantitative data on toxicity, flammability, and reactivity for LY81067 are not

readily accessible, the following logistical information has been identified:

Property Value Source

CAS Number 87186-60-5 [1]

Molecular Formula C22H24N4O [1]

Compound Type Anticonvulsant [1]

Storage Temperature -20°C [1]

Shipment Condition
Ambient temperature as non-

hazardous chemical
[1]
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Personal Protective Equipment (PPE) and Handling
Given the absence of specific hazard data, a cautious approach to PPE is warranted. The

following recommendations are based on standard laboratory procedures for handling

compounds of unknown toxicity.

1. Engineering Controls:

Fume Hood: All handling of LY81067 powder, including weighing and preparing solutions,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure the laboratory is well-ventilated.

2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles should be worn at all times when in the laboratory.

Hand Protection: Nitrile gloves are recommended. Gloves should be inspected before use

and changed immediately if contaminated.

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: If there is a risk of aerosol generation outside of a fume hood, a

properly fitted N95 or higher-rated respirator should be used.

Procedural Workflow for Handling LY81067
The following diagram illustrates the standard procedure for donning and doffing Personal

Protective Equipment (PPE) when handling chemical compounds like LY81067.
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Figure 1. Standard workflow for donning and doffing PPE.
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Disposal Plan
Proper disposal of LY81067 and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Categorization: Unused LY81067 and any grossly contaminated disposable materials

(e.g., gloves, weigh boats, pipette tips) should be treated as chemical waste.

Waste Collection:

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container. Avoid mixing with other incompatible waste streams.

Disposal Vendor: All chemical waste must be disposed of through a licensed hazardous

waste disposal company. Follow your institution's specific procedures for waste pickup and

disposal.

Decontamination and Spill Response
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.

1. Minor Spill (within a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite,

sand).

Gently sweep the absorbent material into a designated chemical waste container.

Wipe the area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and

water.

Dispose of all contaminated materials as chemical waste.
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2. Major Spill (outside of a fume hood):

Evacuate the immediate area.

Alert others and your laboratory supervisor or safety officer.

If the spill is significant or involves a large amount of powder, evacuate the laboratory and

prevent re-entry.

Contact your institution's emergency response team.

Do not attempt to clean up a major spill without proper training and equipment.

By adhering to these general but essential safety protocols, researchers can minimize the risks

associated with handling LY81067, fostering a safe and productive laboratory environment. It is

strongly recommended to obtain the official Material Safety Data Sheet from the supplier for

comprehensive safety information before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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